Cas no 1267661-48-2 (5-{(cyanomethyl)sulfanylmethyl}furan-2-carboxylic acid)

• Product Name: 5-{(cyanomethyl)sulfanylmethyl}furan-2-carboxylic acid
• CAS No: 1267661-48-2
• MF: C₈H₇NO₃S
• MW: 197.211080789566
• CID: 6337605
• PubChem ID: 82180883
• Update Time: 2024-01-13

5-{(cyanomethyl)sulfanylmethyl}furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(cyanomethyl)sulfanylmethyl}furan-2-carboxylic acid
• 5-{[(cyanomethyl)sulfanyl]methyl}furan-2-carboxylic acid
• 1267661-48-2
• EN300-1277542
• 5-([(CYANOMETHYL)SULFANYL]METHYL)FURAN-2-CARBOXYLICACID
• 5-([(CYANOMETHYL)SULFANYL]METHYL)FURAN-2-CARBOXYLIC ACID

• Inchi： 1S/C8H7NO3S/c9-3-4-13-5-6-1-2-7(12-6)8(10)11/h1-2H,4-5H2,(H,10,11)
• InChI Key： RMVIQQNKYLOIOM-UHFFFAOYSA-N
• SMILES： S(CC#N)CC1=CC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 197.01466426g/mol
• Monoisotopic Mass: 197.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 99.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids